Cas no 72616-22-9 (3-(2-hydroxyethyl)-2-[(1E)-2-{(Z)-[3-(2-hydroxyethyl)-5-methoxy-1,3-benzothiazol-2(3H)-ylidene]methyl}but-1-en-1-yl]-5-methoxy-1,3-benzothiazol-3-ium 4-methylbenzenesulfonate)

• Product Name: 3-(2-hydroxyethyl)-2-[(1E)-2-{(Z)-[3-(2-hydroxyethyl)-5-methoxy-1,3-benzothiazol-2(3H)-ylidene]methyl}but-1-en-1-yl]-5-methoxy-1,3-benzothiazol-3-ium 4-methylbenzenesulfonate
• CAS No: 72616-22-9
• MF: C₃₂H₃₆N₂O₇S₃
• MW: 656.832445144653
• CID: 1756466
• PubChem ID: 10122405
• Update Time: 2025-04-21

3-(2-hydroxyethyl)-2-[(1E)-2-{(Z)-[3-(2-hydroxyethyl)-5-methoxy-1,3-benzothiazol-2(3H)-ylidene]methyl}but-1-en-1-yl]-5-methoxy-1,3-benzothiazol-3-ium 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 3-(2-hydroxyethyl)-2-[(1E)-2-{(Z)-[3-(2-hydroxyethyl)-5-methoxy-1,3-benzothiazol-2(3H)-ylidene]methyl}but-1-en-1-yl]-5-methoxy-1,3-benzothiazol-3-ium 4-methylbenzenesulfonate
• 72616-22-9
• N744 tosylate
• 2-[(2Z)-2-[(2E)-2-[[3-(2-hydroxyethyl)-5-methoxy-1,3-benzothiazol-3-ium-2-yl]methylidene]butylidene]-5-methoxy-1,3-benzothiazol-3-yl]ethanol;4-methylbenzenesulfonate
• 3-(2-Hydroxyethyl)-2-(2-((3-(2-hydroxyethyl)-5-methoxybenzo[d]thiazol-2(3H)-ylidene)methyl)but-1-en-1-yl)-5-methoxybenzo[d]thiazol-3-ium 4-methylbenzenesulfonate

• Inchi： 1S/C25H29N2O4S2.C7H8O3S/c1-4-17(13-24-26(9-11-28)20-15-18(30-2)5-7-22(20)32-24)14-25-27(10-12-29)21-16-19(31-3)6-8-23(21)33-25;1-6-2-4-7(5-3-6)11(8,9)10/h5-8,13-16,28-29H,4,9-12H2,1-3H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
• InChI Key： FUAAALBHKARVSX-UHFFFAOYSA-M
• SMILES： S1C2C=CC(=CC=2[N+](CCO)=C1/C=C(\CC)/C=C1/N(CCO)C2C=C(C=CC=2S/1)OC)OC.S(C1C=CC(C)=CC=1)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 656.16868
• Monoisotopic Mass: 656.16846501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 44
• Rotatable Bond Count: 9
• Complexity: 844
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 185Ų

Experimental Properties

• Solubility: DMSO: ~10 mg/mL
• PSA: 123.24

3-(2-hydroxyethyl)-2-[(1E)-2-{(Z)-[3-(2-hydroxyethyl)-5-methoxy-1,3-benzothiazol-2(3H)-ylidene]methyl}but-1-en-1-yl]-5-methoxy-1,3-benzothiazol-3-ium 4-methylbenzenesulfonate Security Information

• WGK Germany：3
• Safety Instruction： 22-24/25